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Compound of Interest

Compound Name: Rheochrysin

Cat. No.: B072260

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. The proper disposal of chemical compounds is a critical component
of laboratory safety and regulatory compliance. This document provides essential, step-by-step
guidance for the safe disposal of Rheochrysin (also known as Physcion), a naturally occurring
anthraquinone with the CAS Registry Number 521-61-9.[1] Adherence to these procedures will
help mitigate risks and ensure the protection of both laboratory personnel and the environment.

I. Chemical and Safety Data

A clear understanding of the compound's properties is the first step in safe handling and
disposal. The following table summarizes key identification and safety information for
Rheochrysin.
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Identifier

Information

Chemical Name

1,8-dihydroxy-3-methoxy-6-methylanthracene-
9,10-dione

Synonyms

Physcion, Physcione, Parietin, Emodin 3-methyl
ether, NSC 251670[1]

CAS Registry Number

521-61-9[1]

Molecular Formula

C16H1205[1]

Molecular Weight

284.26[1]

Physical Form

Yellow solid[2]

Insoluble in water; soluble in acetone and

Solubility concentrated sulfuric acid; sparingly soluble in
cold ethanol[2]
May cause skin sensitization.[3][4] May cause
Hazards

cancer.[3] Irritant.[2]

Il. Personal Protective Equipment (PPE)

Prior to handling or disposing of Rheochrysin, all personnel must be equipped with the

appropriate personal protective equipment.
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Protection Type Specific Recommendations

Wear protective gloves. Dispose of
) contaminated gloves after use in accordance
Hand Protection ] ]
with applicable laws and good laboratory

practices.[4]

Use safety glasses with side-shields or a face
) shield. Equipment should be tested and
Eye/Face Protection
approved under government standards such as

NIOSH (US) or EN 166 (EU).[4]

Wear protective clothing. Contaminated work
clothing should not be allowed out of the

Skin and Body Protection
workplace and should be washed before reuse.

[3]

Ensure adequate ventilation. Avoid breathing
Respiratory Protection dust. Use a respirator if dust formation is

unavoidable.[4]

lll. Step-by-Step Disposal Protocol for Rheochrysin

The following protocol outlines the recommended procedures for the disposal of Rheochrysin
waste. This process is designed to be straightforward and to prioritize safety and environmental

responsibility.
1. Waste Collection and Segregation:

» Solid Waste: Collect solid Rheochrysin waste, including contaminated materials like paper
towels and weighing papers, in a designated, clearly labeled, and sealed hazardous waste

container.[5][6]

» Liquid Waste: Collect solutions containing Rheochrysin in a separate, compatible, and
clearly labeled hazardous waste container. Do not mix with other waste streams unless
compatibility has been confirmed.
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3.

Labeling: All waste containers must be labeled with the words "Hazardous Waste" and a
clear identification of the contents, including the name "Rheochrysin."[7]

. Spill Management: In the event of a spill, follow these emergency procedures:

Evacuate: Immediately evacuate non-essential personnel from the spill area.[5]
Ventilate: Ensure the area is well-ventilated.[5]

Contain and Collect: Wearing appropriate PPE, collect the powdered material using a
method that avoids dust generation (e.g., using a HEPA-filtered vacuum or by gently
sweeping with a dustpan and brush).[5] Place the collected material into a sealed container
for disposal as hazardous waste.[5]

Decontaminate: Clean the spill area with a suitable solvent (e.g., acetone, ethanol) and
collect the cleaning materials for disposal as hazardous waste.

Disposal of Empty Containers: Empty containers that previously held Rheochrysin must be

properly decontaminated before disposal.

Triple Rinse: Rinse the container a minimum of three times with a solvent capable of
removing the residue (e.g., acetone or ethanol).[8]

Collect Rinsate: The solvent rinsate must be collected and disposed of as hazardous
chemical waste.[8]

Deface Label: After triple rinsing, deface or remove the original label.[8]

Dispose: The clean, rinsed container can then be disposed of as regular laboratory glass or
plastic waste, in accordance with your institution's policies.[8]

. Final Disposal:

Contact Environmental Health and Safety (EHS): It is crucial to contact your institution's
Environmental Health and Safety (EHS) office or equivalent department to arrange for the
pickup and disposal of the hazardous waste containers.
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» Regulatory Compliance: The final disposal of Rheochrysin waste must be conducted by a
licensed hazardous waste disposal company in accordance with all local, state, and federal
regulations.[5] It may be necessary to dispose of anthraquinones as a hazardous waste;
your regional Environmental Protection Agency (EPA) or equivalent authority can provide
specific recommendations.[5]

IV. Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Rheochrysin.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b072260?utm_src=pdf-body
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0140.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0140.pdf
https://www.benchchem.com/product/b072260?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072260?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Safety Operating Guide

Check Availability & Pricing

Start: Rheochrysin Waste Generated

Identify Waste Type

Solid Empty Container

\4
(Empty Container DecontaminatiorD

\
Solid Waste Collection j [quwd Waste CO"““‘“D Accidental Spill

(e.g., powder, contaminated items) (e.g., solutions)

\ 4

v v Follow Spill Management Protocol: v
[Collect in Labeled, Sealed [ Collect in Labeled, Compatiblej 12 I\E/\giillj;t: Triple Rinse with
Hazardous Waste Container Hazardous Waste Container 3. Contain & Collect Appropriate Solvent

4. Decontaminate

A\ \ 4
Arrange for Pickup by Collect Rinsate as
Enwronmental Health & Safety (EHS) Hazardous Waste

A4

Deface Original Label

A4

Dispose of Clean Container
as Non-Hazardous Waste

Final Disposal by Licensed
Hazardous Waste Contractor

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b072260?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072260?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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